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Introduction
Thespone is a naturally occurring sesquiterpenoid quinone that has been isolated from the

heartwood of the flowering plant Thespesia populnea.[1][2] This technical guide provides a

comprehensive overview of the chemical structure of Thespone, including its spectroscopic

data and a summary of its known biological context.

Chemical Structure and Properties
Thespone is chemically designated as 1,5,8-trimethylbenzo[e]benzofuran-6,7-dione. Its

molecular structure is characterized by a furanonaphthoquinone core, a common motif in a

variety of bioactive natural products.

Table 1: Chemical and Physical Properties of Thespone
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Property Value Source

IUPAC Name

1,5,8-

trimethylbenzo[e]benzofuran-

6,7-dione

PubChem CID 5321935

Molecular Formula C₁₅H₁₂O₃ PubChem CID 5321935

Molecular Weight 240.25 g/mol PubChem CID 5321935

Canonical SMILES
CC1=CC2=C(C(=CC3=C2C(=

CO3)C)C)C(=O)C1=O
PubChem CID 5321935

InChI Key
NOOPZJRIWGLYAJ-

UHFFFAOYSA-N
PubChem CID 5321935

Appearance Not Reported N/A

Solubility Not Reported N/A

Diagram 1: 2D Chemical Structure of Thespone

2D structure of Thespone.

Experimental Protocols
Isolation of Thespone
Thespone is a constituent of the heartwood of Thespesia populnea. The general procedure for

its isolation involves the extraction of the dried and powdered heartwood with an organic

solvent, followed by chromatographic separation to yield the pure compound.

A representative experimental workflow for the isolation of sesquiterpenoid quinones from

Thespesia populnea is as follows:

Diagram 2: Isolation Workflow for Thespone
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General workflow for Thespone isolation.

Structural Elucidation
The structure of Thespone was determined using a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

crucial for determining the carbon-hydrogen framework of the molecule. 2D NMR techniques

such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum

Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed to establish

the connectivity of atoms within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition of Thespone. Fragmentation patterns

observed in the mass spectrum provide additional structural information.

Spectroscopic Data
While a complete set of raw spectral data is not publicly available, the following tables

summarize the expected and reported chemical shifts for Thespone based on its structure and

data from related compounds.

Table 2: Predicted ¹³C NMR Chemical Shifts for Thespone

Carbon Atom Predicted Chemical Shift (ppm)

C=O ~180-190

Aromatic/Quinone C ~110-160

Furan C ~110-150

Furan C-O ~145-155

Methyl C ~10-25

Note: These are predicted values and may differ from experimental data. The first report of the

¹³C NMR spectra for a series of sesquiterpene quinones from Thespesia populnea, including

thespesone (a closely related compound), was by Puckhaber and Stipanovic in 2004.

Table 3: Predicted ¹H NMR Chemical Shifts for Thespone
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Proton(s)
Predicted Chemical Shift
(ppm)

Multiplicity

Aromatic H ~7.0-8.0 s

Furan H ~6.5-7.5 s

Methyl H ~2.0-2.5 s

Note: These are predicted values. The actual spectrum would show specific coupling patterns

based on the neighboring protons.

Biological Activity and Signaling Pathways
The biological activities of Thespone have not been extensively studied in isolation. However,

extracts of Thespesia populnea containing Thespone and other related sesquiterpenoid

quinones have demonstrated a range of biological effects, including cytotoxic and antibacterial

activities.[3]

Sesquiterpenoid quinones, as a class of compounds, are known to exhibit various biological

activities.[4] Their mechanism of action is often attributed to their ability to act as Michael

acceptors, alkylating biological macromolecules, or to generate reactive oxygen species (ROS)

through redox cycling.

Diagram 3: Potential Biological Activities of Sesquiterpenoid Quinones

Thespone
(Sesquiterpenoid Quinone)
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Species (ROS) Generation
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Potential bioactivities of Thespone.

Further research is required to elucidate the specific signaling pathways modulated by

Thespone and to determine its precise mechanism of action. Given the cytotoxic properties of

related compounds, investigations into its effects on cancer cell signaling pathways, such as

those involved in apoptosis and cell cycle regulation, would be a logical next step.

Conclusion
Thespone is a sesquiterpenoid quinone with a well-defined chemical structure. While its

isolation and structural elucidation have been established, a detailed investigation into its

biological activities and mechanism of action at the molecular level is still warranted. This

technical guide provides a foundational understanding of Thespone's chemistry and serves as

a starting point for future research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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